7-(2-(Dimethylamino)ethyl)-2-methyl-4-oxo-4,7-dihydrothieno[2,3-B]pyridine-5-carboxylic acid

• CAS No.: 67637-81-4
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol
• IUPAC Name: 7-[2-(dimethylamino)ethyl]-2-methyl-4-oxothieno[2,3-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C13H16N2O3S/c1-8-6-9-11(16)10(13(17)18)7-15(12(9)19-8)5-4-14(2)3/h6-7H,4-5H2,1-3H3,(H,17,18)
• InChI Key: OCWSAROAMLBWMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N(C=C(C2=O)C(=O)O)CCN(C)C

Description

This compound belongs to the thieno[2,3-b]pyridine carboxylic acid family, characterized by a fused thiophene-pyridine core with a carboxylic acid group at position 5 and a 2-(dimethylamino)ethyl substituent at position 5.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

Key structural variations among analogs include substituents at positions 2, 7, and the presence of nitro or aryl groups. These modifications influence lipophilicity, solubility, and reactivity:

Compound Name	Substituents (Position 7)	Additional Features	Molecular Formula	Key Properties
Target Compound: 7-(2-(Dimethylamino)ethyl)-2-methyl-4-oxo-4,7-dihydrothieno[2,3-B]pyridine-5-carboxylic acid	2-(Dimethylamino)ethyl	Methyl (position 2)	C₁₃H₁₇N₃O₄S*	High polarity due to dimethylamino group; enhanced solubility in aqueous media
7-Carboxymethyl analog	Carboxymethyl	Methyl (position 2)	C₁₁H₉NO₅S	Increased acidity; potential for ionic interactions
7-Ethyl-2-(4-pyridinyl) analog	Ethyl	4-Pyridinyl (position 2)	C₁₄H₁₁N₃O₃S	Moderate lipophilicity; weak antibacterial activity
Ethyl 7-cyclopropyl-2-(phenylamino)-3-nitro-...	Cyclopropyl	Phenylamino (position 2), nitro	C₁₉H₁₇N₃O₅S	High reactivity (nitro group); reduced solubility